Cas no 175202-58-1 (3,4-Dimethylthieno[2,3-b]thiophene)

3,4-Dimethylthieno[2,3-b]thiophene structure
175202-58-1 structure
Product Name:3,4-Dimethylthieno[2,3-b]thiophene
CAS No:175202-58-1
MF:C8H8S2
MW:168.279119491577
MDL:MFCD00052281
CID:173246
PubChem ID:2820119
Update Time:2025-04-19

3,4-Dimethylthieno[2,3-b]thiophene Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-b]thiophene,3,4-dimethyl-
    • 3,4-dimethylthiopheno[2,3-b]thiophene
    • 3,5-dimethyl thieno(2,3-b)thiophene
    • BUTTPARK 33\11-63
    • 3,4-DIMETHYLTHIENO(B)THIOPHENE
    • 3,4-DIMETHYLTHIENO[2,3-B]THIOPHENE
    • 3,4-DIMETHYLTHIENO(B)THIOPHENE 97%
    • DTXSID40384851
    • L-GLUTAMICACIDGAMMA-HYDRAZIDE
    • SCHEMBL1413223
    • FT-0614385
    • SR-01000641532-1
    • MFCD00052281
    • CCG-52288
    • Thieno[2,3-b]thiophene, 3,4-dimethyl-
    • 175202-58-1
    • AKOS006230093
    • 3,4-Dimethylthieno[2,3-b]thiophene
    • MDL： MFCD00052281
    • Inchi： 1S/C8H8S2/c1-5-3-9-8-7(5)6(2)4-10-8/h3-4H,1-2H3
    • InChI Key： RSRGJNXSXWLXTD-UHFFFAOYSA-N
    • SMILES： C12SC=C(C)C=1C(C)=CS2

Computed Properties

  • Exact Mass: 168.00700
  • Monoisotopic Mass: 168.006742
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 56.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.245
  • Melting Point: 72-74°C
  • Boiling Point: 272.6°Cat760mmHg
  • Flash Point: 86.4°C
  • Refractive Index: 1.671
  • PSA: 56.48000
  • LogP: 3.57960
  • Solubility: Not determined

3,4-Dimethylthieno[2,3-b]thiophene Security Information

3,4-Dimethylthieno[2,3-b]thiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Dimethylthieno[2,3-b]thiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
K75881-5g
3,4-DIMETHYLTHIENO[2,3-B]THIOPHENE
 175202-58-1 95%
5g
 $950 2024-05-25
eNovation Chemicals LLC
K75881-5g
3,4-DIMETHYLTHIENO[2,3-B]THIOPHENE
 175202-58-1 95%
5g
 $950 2025-02-20

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